4-[(3-chloro-6-nitro-1-benzothien-2-yl)carbonyl]-N-(3,4-dimethoxyphenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-(3-chloro-6-nitro-1-benzothiophene-2-carbonyl)-N-(3,4-dimethoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C22H21ClN4O6S/c1-32-16-6-3-13(11-17(16)33-2)24-22(29)26-9-7-25(8-10-26)21(28)20-19(23)15-5-4-14(27(30)31)12-18(15)34-20/h3-6,11-12H,7-10H2,1-2H3,(H,24,29)
• InChI Key: RRBPLUXYYBYGGD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)N2CCN(CC2)C(=O)C3=C(C4=C(S3)C=C(C=C4)[N+](=O)[O-])Cl)OC
• Molecular Formula: C22H21ClN4O6S
• Molecular Weight: 504.9 g/mol

Description

4-[(3-chloro-6-nitro-1-benzothien-2-yl)carbonyl]-N-(3,4-dimethoxyphenyl)-1-piperazinecarboxamide is a useful research compound. Its molecular formula is C22H21ClN4O6S and its molecular weight is 504.9 g/mol. The purity is usually 95%.
The exact mass of the compound 4-[(3-chloro-6-nitro-1-benzothien-2-yl)carbonyl]-N-(3,4-dimethoxyphenyl)-1-piperazinecarboxamide is 504.0870333 g/mol and the complexity rating of the compound is 764. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-[(3-chloro-6-nitro-1-benzothien-2-yl)carbonyl]-N-(3,4-dimethoxyphenyl)-1-piperazinecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[(3-chloro-6-nitro-1-benzothien-2-yl)carbonyl]-N-(3,4-dimethoxyphenyl)-1-piperazinecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Applications

Compounds with structures similar to "4-[(3-chloro-6-nitro-1-benzothien-2-yl)carbonyl]-N-(3,4-dimethoxyphenyl)-1-piperazinecarboxamide" have been synthesized for their biological significance. For instance, derivatives of piperazine, a core structure in the compound, have been explored for their antimicrobial and antiviral activities. A study on urea and thiourea derivatives of piperazine doped with febuxostat revealed their potential as antimicrobial and antiviral agents, particularly against Tobacco mosaic virus (TMV) (Reddy et al., 2013). Another research synthesized fluoro-substituted sulphonamide benzothiazole compounds, incorporating structures similar to benzothiophene, for antimicrobial screening, highlighting the wide biodynamic properties of such compounds (Jagtap et al., 2010).

Chemical Characterization and Modifications

The chemical structure of "4-[(3-chloro-6-nitro-1-benzothien-2-yl)carbonyl]-N-(3,4-dimethoxyphenyl)-1-piperazinecarboxamide" allows for various modifications, leading to the synthesis of compounds with diverse biological activities. For example, the synthesis of 1,2,4-triazole derivatives from ester ethoxycarbonylhydrazones and primary amines demonstrated the feasibility of producing compounds with significant antimicrobial properties (Bektaş et al., 2010). Another study explored the structure-affinity relationship of N-[4-(4-arylpiperazin-1-yl)butyl]arylcarboxamides, indicating the potential for creating selective dopamine D(3) receptor ligands (Leopoldo et al., 2002).

Analytical and Material Science Applications

The functional groups present in "4-[(3-chloro-6-nitro-1-benzothien-2-yl)carbonyl]-N-(3,4-dimethoxyphenyl)-1-piperazinecarboxamide" also find applications in analytical chemistry and material science. For instance, benzoxadiazole derivatives have been used as fluorescent tagging reagents for carboxylic acids in high-performance liquid chromatography, demonstrating the utility of such compounds in analytical methodologies (Toyo’oka et al., 1991).

Polymer Science

Additionally, the synthesis of ordered polymers from nonsymmetric monomers, including those with piperazine units, illustrates the application of such structures in creating novel polymeric materials with specific ordered sequences (Yu et al., 1999).